Cas no 1266224-49-0 (1-(3-Methoxypyridin-2-yl)cyclopropan-1-amine)

1-(3-Methoxypyridin-2-yl)cyclopropan-1-amine structure
1266224-49-0 structure
Product Name:1-(3-Methoxypyridin-2-yl)cyclopropan-1-amine
CAS No:1266224-49-0
Molecular Formula:C9H12N2O
Molecular Weight:164.204381942749
MDL:MFCD18439903
CID:4782059
PubChem ID:55296238

1-(3-Methoxypyridin-2-yl)cyclopropan-1-amine Properties

Names and Identifiers

    • 1-(3-methoxypyridin-2-yl)cyclopropan-1-amine
    • MDL: MFCD18439903
    • InChIKey: PAEVIEAPDLBXMF-UHFFFAOYSA-N
    • Inchi: 1S/C9H12N2O/c1-12-7-3-2-6-11-8(7)9(10)4-5-9/h2-3,6H,4-5,10H2,1H3
    • SMILES: O(C)C1=CC=CN=C1C1(CC1)N

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Rotatable Bond Count: 2
  • Heavy Atom Count: 12
  • Complexity: 168
  • XLogP3: 0.1
  • Topological Polar Surface Area: 48.1

1-(3-Methoxypyridin-2-yl)cyclopropan-1-amine Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
Enamine
EN300-1867787-0.05g
1-(3-methoxypyridin-2-yl)cyclopropan-1-amine
1266224-49-0
0.05g
$1068.0 2023-09-18
Matrix Scientific
220683-250mg
1-(3-Methoxypyridin-2-yl)cyclopropan-1-amine, 95% min
1266224-49-0 95%
250mg
$1365.00 2023-09-06

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